Cas no 93972-92-0 (2,3,5-Hexanetriol)
2,3,5-Hexanetriol structure
Product Name:2,3,5-Hexanetriol
CAS No:93972-92-0
MF:C6H14O3
MW:134.173562526703
CID:735459
PubChem ID:18506441
Update Time:2025-04-19
2,3,5-Hexanetriol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-Hexanetriol
- hexane-2,3,5-triol
- 93972-92-0
- SCHEMBL2722108
- DTXSID50594262
-
- Inchi: 1S/C6H14O3/c1-4(7)3-6(9)5(2)8/h4-9H,3H2,1-2H3
- InChI Key: PUXPSUBLYDOJNF-UHFFFAOYSA-N
- SMILES: OC(C(C)O)CC(C)O
Computed Properties
- Exact Mass: 134.094294304g/mol
- Monoisotopic Mass: 134.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 74.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 60.7Ų
2,3,5-Hexanetriol Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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